Cas no 166386-42-1 (4-(3-Aminophenyl)benzamide)

• Product Name: 4-(3-Aminophenyl)benzamide
• CAS No: 166386-42-1
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 5738601
• PubChem ID: 57207001
• Update Time: 2025-07-17

4-(3-Aminophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3'-Amino[1,1'-biphenyl]-4-carboxamide
• 166386-42-1
• BFSISENVIZHEQO-UHFFFAOYSA-N
• EN300-1585743
• DTXSID401287899
• 4-(3-aminophenyl)benzamide
• SCHEMBL3790217
• [1,1'-Biphenyl]-4-carboxamide, 3'-amino-
• 4-(3-Aminophenyl)benzamide

• Inchi： 1S/C13H12N2O/c14-12-3-1-2-11(8-12)9-4-6-10(7-5-9)13(15)16/h1-8H,14H2,(H2,15,16)
• InChI Key： BFSISENVIZHEQO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC=C(C=1)N)N

Computed Properties

• Exact Mass: 212.094963011g/mol
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 463.4±38.0 °C(Predicted)
• pka: 16.00±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Aminophenyl)benzamide

Professional Introduction to 4-(3-Aminophenyl)benzamide (CAS No. 166386-42-1)

4-(3-Aminophenyl)benzamide, with the chemical identifier CAS No. 166386-42-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural properties and potential applications in drug development. The presence of both an amide group and an aromatic amino substituent makes it a versatile scaffold for designing bioactive molecules.

The compound belongs to the class of benzamide derivatives, which are well-documented for their pharmacological activities. Specifically, the 3-aminophenyl moiety introduces a basic nitrogen that can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. This feature is particularly valuable in the design of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(3-Aminophenyl)benzamide and its potential targets. Studies suggest that this compound exhibits promising binding properties with proteins such as kinases and transcription factors, which are critical in cancer and inflammatory diseases. The benzamide core is known to stabilize alpha-helical structures in proteins, making it an effective tool for modulating protein-protein interactions.

In the realm of drug discovery, 4-(3-Aminophenyl)benzamide has been explored as a lead compound for developing novel therapeutics. Its structural flexibility allows for modifications that can optimize pharmacokinetic profiles, solubility, and target specificity. For instance, derivatives of this molecule have been investigated for their potential in treating neurological disorders by interacting with neurotransmitter receptors.

One notable area of research involves the use of 4-(3-Aminophenyl)benzamide in the development of antiviral agents. The ability of benzamide derivatives to interfere with viral replication mechanisms has been highlighted in several studies. By targeting specific viral enzymes or host factors, this compound and its analogs may offer new strategies for combating emerging infectious diseases.

The synthesis of 4-(3-Aminophenyl)benzamide typically involves classical organic reactions such as condensation reactions between 3-aminobenzonitrile and appropriate carboxylic acid derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening programs for drug discovery applications.

From a medicinal chemistry perspective, the amide bond in 4-(3-Aminophenyl)benzamide serves as a key pharmacophore, influencing both potency and selectivity. Modifications around this core structure have led to a series of analogs with improved pharmacological profiles. For example, introducing fluorine atoms at specific positions can enhance metabolic stability while maintaining biological activity.

The biological activity of 4-(3-Aminophenyl)benzamide has been further explored through preclinical studies. These investigations have revealed potential therapeutic effects in models of cancer, inflammation, and neurodegeneration. The compound's ability to modulate key signaling pathways has sparked interest among researchers seeking novel treatment options for these conditions.

In conclusion, 4-(3-Aminophenyl)benzamide (CAS No. 166386-42-1) represents a valuable asset in pharmaceutical research due to its structural features and functional versatility. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance as a building block for innovative drug development. As research progresses, further insights into its mechanism of action and therapeutic potential are expected to emerge.